N-(5-chloro-2-pyridinyl)-4,5-dimethyl-3-thiophenecarboxamide
Overview
Description
N-(5-chloro-2-pyridinyl)-4,5-dimethyl-3-thiophenecarboxamide, also known as DMCC or DMTCC, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the thienopyridine family and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
DMTCC has been shown to act as a positive allosteric modulator of the GABA-A receptor, meaning that it enhances the activity of this receptor in the presence of the neurotransmitter GABA. This effect is thought to be due to the ability of DMTCC to bind to a specific site on the receptor and stabilize its open conformation.
Biochemical and Physiological Effects:
DMTCC has been shown to have a variety of biochemical and physiological effects, including anxiolytic and sedative properties. These effects are thought to be due to the compound's ability to enhance the activity of the GABA-A receptor, which can lead to increased inhibition of neuronal activity.
Advantages and Limitations for Lab Experiments
One advantage of using DMTCC in lab experiments is its specificity for the GABA-A receptor, which allows for targeted manipulation of this receptor without affecting other neurotransmitter systems. However, one limitation of using DMTCC is its relatively short half-life, which can make it difficult to maintain a consistent level of receptor modulation over time.
Future Directions
There are several future directions for research on DMTCC, including the development of more potent and selective modulators of the GABA-A receptor, as well as the investigation of the compound's potential therapeutic uses in the treatment of anxiety and other neurological disorders. Additionally, further studies are needed to fully understand the biochemical and physiological effects of DMTCC and its mechanism of action at the molecular level.
Scientific Research Applications
DMTCC has been studied for its potential use in a variety of scientific research applications, including as a tool for studying the function of the GABA-A receptor. This receptor is a key component of the nervous system and plays a critical role in the regulation of neurotransmitter release and neuronal activity.
properties
IUPAC Name |
N-(5-chloropyridin-2-yl)-4,5-dimethylthiophene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN2OS/c1-7-8(2)17-6-10(7)12(16)15-11-4-3-9(13)5-14-11/h3-6H,1-2H3,(H,14,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZOLRUUVTPITAJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1C(=O)NC2=NC=C(C=C2)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.75 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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